Cas no 2649016-24-8 (tert-butyl N-2-chloro-5-(2-isocyanatopropan-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-chloro-5-(2-isocyanatopropan-2-yl)phenylcarbamate
• CAS No: 2649016-24-8
• MF: C₁₅H₁₉ClN₂O₃
• MW: 310.775963068008
• CID: 6355696
• PubChem ID: 165653111
• Update Time: 2025-10-18

tert-butyl N-2-chloro-5-(2-isocyanatopropan-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-chloro-5-(2-isocyanatopropan-2-yl)phenylcarbamate
• tert-butyl N-[2-chloro-5-(2-isocyanatopropan-2-yl)phenyl]carbamate
• EN300-1874273
• 2649016-24-8

• Inchi： 1S/C15H19ClN2O3/c1-14(2,3)21-13(20)18-12-8-10(6-7-11(12)16)15(4,5)17-9-19/h6-8H,1-5H3,(H,18,20)
• InChI Key： GCTUXTCRGTYHBZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OC(C)(C)C)C(C)(C)N=C=O

Computed Properties

• Exact Mass: 310.1084202g/mol
• Monoisotopic Mass: 310.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-2-chloro-5-(2-isocyanatopropan-2-yl)phenylcarbamate

tert-butyl N-2-chloro-5-(2-isocyanatopropan-2-yl)phenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-chloro-5-(2-isocyanatopropan-2-yl)phenylcarbamate, identified by the CAS number 2649016-24-8, is a highly specialized chemical entity with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced materials, drug delivery systems, and polymer chemistry.

Recent studies have highlighted the importance of tert-butyl N-2-chloro-5-(2-isocyanatopropan-2-yl)phenylcarbamate in the development of novel polyurethanes and thermoplastic elastomers. Its structure, which incorporates both isocyanate and carbamate functionalities, makes it an ideal candidate for cross-linking reactions and the creation of high-performance materials with tailored mechanical properties.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and carbamate formation. Researchers have optimized these steps to achieve higher yields and better purity, ensuring that the compound meets the stringent requirements of modern industrial applications.

In terms of chemical stability, tert-butyl N-2-chloro-5-(2-isocyanatopropan-2-yl)phenylcarbamate exhibits remarkable resistance to hydrolysis under standard conditions, which is a critical factor for its use in outdoor applications where exposure to environmental factors is inevitable.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Quantum mechanical calculations have revealed that the presence of the tert-butyl group significantly influences the reactivity of the isocyanate moiety, making it more susceptible to nucleophilic attack under specific conditions.

The application of this compound in drug delivery systems is another area of active research. Its ability to form biocompatible polymers has opened new avenues for controlled drug release mechanisms, which are essential for treating chronic diseases requiring sustained medication levels.

In conclusion, tert-butyl N-2-chloro-5-(2-isocyanatopropan-2-yl)phenylcarbamate stands as a testament to the innovative potential of modern chemical synthesis. With ongoing research uncovering new applications and improved synthetic methods, this compound is poised to play a pivotal role in shaping future advancements in materials science and pharmaceuticals.